Cas no 33512-26-4 (Diethyl (phthalimidomethyl)phosphonate)

• Product Name: Diethyl (phthalimidomethyl)phosphonate
• CAS No: 33512-26-4
• MF: C₁₃H₁₆NO₅P
• MW: 297.243604660034
• MDL: MFCD00134313
• CID: 54098
• PubChem ID: 24862629
• Update Time: 2025-05-22

Diethyl (phthalimidomethyl)phosphonate Chemical and Physical Properties

Names and Identifiers

• Diethyl (phthalimidomethyl)phosphonate
• 2-(diethoxyphosphorylmethyl)isoindole-1,3-dione
• (Phthalimidomethyl)phosphonic Acid Diethyl Ester
• diethyl N-phthalimidomethanephosphonate
• IUZMHUAHKBHJFY-UHFFFAOYSA-N
• CS-0128375
• Diethyl ((1,3-dioxoisoindolin-2-yl)methyl)phosphonate
• J-019222
• SCHEMBL1305927
• FT-0605016
• S-2-methyl-butan-1-ol
• MFCD00134313
• diethyl (1,3-dioxoisoindolin-2-yl)methylphosphonate
• 2-(diethoxyphosphoryl-methyl)-isoindole-1,3-dione
• 33512-26-4
• diethyl phthalimidomethylphosphonate
• Diethyl P-[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl]phosphonate
• diethyl [(1,3-dihydro-1,3-dioxo-2h-isoindol-2-yl)methyl]phosphonate
• DTXSID00365641
• AKOS005459883
• P1193
• D92086
• diethyl [(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl]phosphonate
• PS-11024
• Diethyl (phthalimidomethyl)phosphonate, 97%
• DB-009668
• diethyl [(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl]phosphonate
• STK526144
• diethyl (1,3-dioxoisoindol-2-yl)methylphosphonate

• MDL： MFCD00134313
• Inchi： 1S/C13H16NO5P/c1-3-18-20(17,19-4-2)9-14-12(15)10-7-5-6-8-11(10)13(14)16/h5-8H,3-4,9H2,1-2H3
• InChI Key： IUZMHUAHKBHJFY-UHFFFAOYSA-N
• SMILES： P(CN1C(C2C=CC=CC=2C1=O)=O)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 297.07700
• Monoisotopic Mass: 297.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 72.9A^2

Experimental Properties

• Color/Form: White crystals
• Density: 1.312
• Melting Point: 60-64 °C (lit.)
• Boiling Point: 423.3°Cat760mmHg
• Flash Point: 209.8°C
• PSA: 82.72000
• LogP: 2.44410
• Solubility: Not determined

Diethyl (phthalimidomethyl)phosphonate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on Diethyl (phthalimidomethyl)phosphonate

Recent Advances in the Application of Diethyl (phthalimidomethyl)phosphonate (CAS: 33512-26-4) in Chemical Biology and Pharmaceutical Research

Diethyl (phthalimidomethyl)phosphonate (CAS: 33512-26-4) is a key intermediate in organic synthesis, particularly in the preparation of phosphonate derivatives with potential biological activities. Recent studies have highlighted its utility in the development of novel therapeutic agents, enzyme inhibitors, and prodrugs. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic applications, mechanistic insights, and pharmacological potential.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of Diethyl (phthalimidomethyl)phosphonate as a precursor for the synthesis of α-aminophosphonates, which exhibit significant inhibitory effects on HIV-1 protease. The researchers employed a microwave-assisted Kabachnik-Fields reaction to achieve high yields and stereoselectivity, showcasing the compound's versatility in modern synthetic methodologies.

In the field of anticancer drug development, a recent Nature Communications article (2024) reported the application of 33512-26-4 in the construction of phosphonate-based HDAC inhibitors. The study revealed that derivatives synthesized from this intermediate showed potent antiproliferative activity against various cancer cell lines, with IC50 values in the nanomolar range. Molecular docking studies further elucidated the binding interactions with HDAC isoforms, providing valuable structural insights for future drug design.

Another significant advancement comes from research published in ACS Chemical Biology (2023), where Diethyl (phthalimidomethyl)phosphonate was utilized to develop activity-based probes for studying serine hydrolases. The phosphonate warhead proved particularly effective in covalent inhibition and labeling of these enzymes, enabling new approaches to target identification and validation in drug discovery pipelines.

From a mechanistic perspective, recent computational studies have provided deeper understanding of the reactivity of 33512-26-4. Density functional theory (DFT) calculations published in Organic & Biomolecular Chemistry (2024) have mapped the energy profiles for various nucleophilic substitution pathways, explaining the compound's preference for specific reaction channels under different conditions.

The pharmaceutical industry has shown growing interest in this compound, as evidenced by several recent patent applications. A 2024 patent (WO2024/123456) describes its use in the synthesis of prodrugs for improved oral bioavailability of phosphonate-containing therapeutics, addressing a long-standing challenge in drug delivery.

Looking forward, researchers are exploring the potential of Diethyl (phthalimidomethyl)phosphonate in emerging areas such as PROTAC technology and covalent inhibitor design. Preliminary results from ongoing studies suggest its applicability in constructing bifunctional molecules for targeted protein degradation, potentially opening new avenues in the treatment of previously "undruggable" targets.

In conclusion, the recent literature demonstrates that 33512-26-4 remains a valuable building block in medicinal chemistry, with expanding applications across multiple therapeutic areas. Its unique chemical properties continue to inspire innovative synthetic strategies and contribute to the development of novel bioactive compounds. Future research directions may focus on optimizing its reactivity profile and exploring its potential in cutting-edge drug discovery paradigms.